molecular formula C11H17N3O2 B8694016 2-(Hexylamino)-5-nitropyridine

2-(Hexylamino)-5-nitropyridine

Cat. No. B8694016
M. Wt: 223.27 g/mol
InChI Key: CUYUTHVWTRCVPY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(Hexylamino)-5-nitropyridine is a useful research compound. Its molecular formula is C11H17N3O2 and its molecular weight is 223.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(Hexylamino)-5-nitropyridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(Hexylamino)-5-nitropyridine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-(Hexylamino)-5-nitropyridine

Molecular Formula

C11H17N3O2

Molecular Weight

223.27 g/mol

IUPAC Name

N-hexyl-5-nitropyridin-2-amine

InChI

InChI=1S/C11H17N3O2/c1-2-3-4-5-8-12-11-7-6-10(9-13-11)14(15)16/h6-7,9H,2-5,8H2,1H3,(H,12,13)

InChI Key

CUYUTHVWTRCVPY-UHFFFAOYSA-N

Canonical SMILES

CCCCCCNC1=NC=C(C=C1)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

101 g of triethylamine and subsequently 50 g of n-hexylamino are placed into 600 ml of distilled anhydrous ethanol. An amount of 79 g of 2-chloro-5-nitropyridine is added portionwise at room temperature in the course of 15 minutes. The mixture is then heated to reflux temperature, whereby it goes into solution at 60° C. The solution is stirred for 24 hours at the reflux temperature and afterwards cooled to room temperature; the solution is poured into ice/water, and the formed precipitate filtered off. The 2-n-hexylamino-5-nitropyridine obtained after recrystallisation from ethanol/water melts at 56°-57° C.
Quantity
101 g
Type
reactant
Reaction Step One
Quantity
79 g
Type
reactant
Reaction Step Two
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
600 mL
Type
solvent
Reaction Step Four

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